Cas no 93918-32-2 (D-Glucitol trilaurate)

• Product Name: D-Glucitol trilaurate
• CAS No: 93918-32-2
• MF: C₄₂H₈₀O₉
• MW: 729.079215049744
• CID: 810428
• PubChem ID: 44150585
• Update Time: 2025-04-19

D-Glucitol trilaurate Chemical and Physical Properties

Names and Identifiers

• D-Glucitol trilaurate
• [(2S,3S,4R,5R)-2,3-di(dodecanoyloxy)-4,5,6-trihydroxyhexyl] dodecanoate
• NS00063714
• 93918-32-2
• DTXSID30917172
• EINECS 299-914-2
• 1,2,3-Tri-O-dodecanoylhexitol

• Inchi： 1S/C42H80O9/c1-4-7-10-13-16-19-22-25-28-31-38(45)49-35-37(50-39(46)32-29-26-23-20-17-14-11-8-5-2)42(41(48)36(44)34-43)51-40(47)33-30-27-24-21-18-15-12-9-6-3/h36-37,41-44,48H,4-35H2,1-3H3/t36-,37+,41-,42-/m1/s1
• InChI Key： IEQRBSIMNUWJSO-JXWCMEKSSA-N
• SMILES： O(C(CCCCCCCCCCC)=O)[C@@H]([C@@H]([C@@H](CO)O)O)[C@H](COC(CCCCCCCCCCC)=O)OC(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 728.58023413g/mol
• Monoisotopic Mass: 728.58023413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 51
• Rotatable Bond Count: 41
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.6
• Topological Polar Surface Area: 140Ų